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Compound of Interest

Compound Name: Manganese oxyquinolate

Cat. No.: B15186898 Get Quote

CAS Number: 14495-13-7

This technical guide provides an in-depth overview of bis(8-hydroxyquinoline)manganese, a

coordination complex of interest to researchers, scientists, and drug development

professionals. This document outlines the compound's synthesis, key characterization data,

and potential, though not yet fully elucidated, relevance in drug development.

Physicochemical Data
The following tables summarize key quantitative data for bis(8-hydroxyquinoline)manganese,

focusing on its structural and magnetic properties.

Parameter Value

Molecular Formula C₁₈H₁₂MnN₂O₂

Molecular Weight 343.25 g/mol

CAS Number 14495-13-7

Appearance Crystalline solid

Table 1: General Properties of Bis(8-hydroxyquinoline)manganese
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Parameter Value (for monoclinic cell)[1]

a 10.930 Å

b 4.885 Å

c 15.184 Å

α 90.000°

β 121.210°

γ 90.000°

Table 2: Crystallographic Data[1]

Property Value

Magnetic Moment (calculated) 5 µB[1][2]

Magnetization (powders) 0.18 emu/g at 14,000 Oe (room temp)[1]

Magnetic Behavior Paramagnetic at room temperature[1][2]

Table 3: Magnetic Properties

Experimental Protocols
Detailed experimental protocols for the synthesis of bis(8-hydroxyquinoline)manganese are not

extensively reported in publicly available literature. However, based on existing studies, two

primary methods have been described: liquid-phase synthesis and physical vapor deposition.

Liquid-Phase Synthesis
This method involves the reaction of a manganese salt with 8-hydroxyquinoline in a suitable

solvent.

Objective: To synthesize bis(8-hydroxyquinoline)manganese powder.

Materials:
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Manganese(II) salt (e.g., manganese(II) chloride or manganese(II) acetate)

8-hydroxyquinoline

An appropriate solvent (e.g., ethanol, water, or a mixture)

A base (optional, to deprotonate the hydroxyl group of 8-hydroxyquinoline)

Procedure (General Outline):

Dissolve 8-hydroxyquinoline in the chosen solvent. Gentle heating may be required.

In a separate vessel, dissolve the manganese(II) salt in the same solvent.

Slowly add the manganese salt solution to the 8-hydroxyquinoline solution with constant

stirring.

If a base is used, it can be added to the 8-hydroxyquinoline solution prior to the addition of

the manganese salt.

A precipitate of bis(8-hydroxyquinoline)manganese should form.

The reaction mixture is stirred for a specified period, potentially with heating, to ensure

complete reaction.

The precipitate is collected by filtration, washed with the solvent to remove unreacted

starting materials, and then dried under vacuum.

Note:Specific concentrations, reaction times, and temperatures are not consistently reported

and would require optimization.

Physical Vapor Deposition (PVD)
This method is employed to produce crystalline nanorods of bis(8-

hydroxyquinoline)manganese.[1]

Objective: To prepare crystalline bis(8-hydroxyquinoline)manganese nanorods.

Apparatus:
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Dual-zone tube furnace

Quartz tube

Source of high-purity argon gas

Schlenk line or similar vacuum/inert gas manifold

Procedure (Based on published work):[1]

Place a specific amount of bis(8-hydroxyquinoline)manganese powder (synthesized via

liquid-phase method) in a quartz boat in the high-temperature zone of the tube furnace.

Position a substrate (e.g., silicon wafer) in the lower-temperature deposition zone.

Evacuate the quartz tube and backfill with high-purity argon. Maintain a constant flow of

argon throughout the process.

Heat the high-temperature zone to a sublimation temperature (e.g., 250-350°C) to vaporize

the source material.

Heat the deposition zone to a lower temperature (e.g., 150-250°C) to allow for the controlled

condensation and growth of crystalline nanorods on the substrate.

After a set deposition time, cool the furnace to room temperature under argon flow.

Carefully remove the substrate with the deposited nanorods.

Characterization Methods
The synthesized bis(8-hydroxyquinoline)manganese can be characterized using a variety of

analytical techniques to confirm its identity, purity, and properties.
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Technique Purpose

Scanning Electron Microscopy (SEM)
To analyze the morphology and size of the

synthesized material (e.g., nanorods).

Fourier-Transform Infrared Spectroscopy (FTIR)

To identify the functional groups and confirm the

coordination of the 8-hydroxyquinoline ligand to

the manganese ion.

UV-Visible Spectroscopy (UV-Vis)
To study the electronic properties of the

complex.

X-ray Diffraction (XRD)
To determine the crystal structure and phase

purity of the material.[1]

Alternating Gradient Magnetometer (AGM)
To measure the magnetic properties, such as

magnetization, at room temperature.[1]

Table 4: Common Characterization Techniques

Potential Applications in Drug Development
The therapeutic potential of bis(8-hydroxyquinoline)manganese has not been extensively

studied. However, the broader class of 8-hydroxyquinoline derivatives has garnered significant

interest in drug development due to their metal-chelating properties and diverse biological

activities, including anticancer and neuroprotective effects.

Anticancer Potential
While direct studies on bis(8-hydroxyquinoline)manganese are limited, other manganese

complexes and 8-hydroxyquinoline derivatives have shown promise in cancer therapy. The

proposed mechanisms often involve the modulation of cellular pathways related to oxidative

stress and apoptosis. For instance, some manganese complexes have been shown to induce

DNA damage and activate the cGAS-STING pathway, which can stimulate an anti-tumor

immune response.

Neuroprotective Potential
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The role of manganese in neurobiology is complex. While manganese neurotoxicity is a known

concern, the chelation of excess metal ions is a strategy explored for neuroprotective

therapies. It is hypothesized that 8-hydroxyquinoline and its derivatives may exert

neuroprotective effects by modulating metal-ion homeostasis and related signaling pathways.

However, the specific effects of bis(8-hydroxyquinoline)manganese in this context remain to be

elucidated.

Visualizations
Experimental Workflow
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Caption: Conceptual workflow for the synthesis and characterization of bis(8-

hydroxyquinoline)manganese.
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Caption: Hypothetical signaling pathways potentially modulated by bis(8-

hydroxyquinoline)manganese.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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manganese]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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